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Compound of Interest

Compound Name: 2-Chlorobenzaldehyde

Cat. No.: B7760846

This guide provides a comprehensive technical overview of 2-chlorobenzaldehyde, a pivotal
organic intermediate. Tailored for researchers, scientists, and professionals in drug
development, this document delves into the compound's core structural features, explores its
diverse reactivity, and highlights its significant applications across various industries, with a
particular focus on pharmaceutical synthesis.

Introduction: The Molecular Profile of 2-
Chlorobenzaldehyde

2-Chlorobenzaldehyde, systematically named 2-chlorobenzene-1-carbaldehyde, is an
aromatic aldehyde with the chemical formula C7HsCIO.[1] It presents as a colorless to pale
yellow liquid characterized by a pungent, almond-like odor.[2] The molecule's structure,
featuring a chlorine atom at the ortho-position to the formyl group on the benzene ring, is
fundamental to its distinct chemical behavior. This substitution pattern not only influences its
physical properties but also modulates the reactivity of both the aldehyde functional group and
the aromatic ring.[2]

The presence of the electron-withdrawing chlorine atom enhances the electrophilicity of the
carbonyl carbon, making it more susceptible to nucleophilic attack compared to unsubstituted
benzaldehyde.[3] However, the ortho positioning of this bulky halogen also introduces steric
hindrance, which can influence reaction rates and pathways.[3] Notably, 2-
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chlorobenzaldehyde is more stable against auto-oxidation than benzaldehyde, a property that
enhances its shelf-life and utility in synthesis.[4]

Physicochemical Properties

A summary of key physicochemical data for 2-chlorobenzaldehyde is presented below for
easy reference.

Property Value Reference(s)
Molecular Formula C7HsCIO [2][4]

Molar Mass 140.57 g/mol [11[4]
Appearance F:olérless to pale yellow oily ]

liquid

Melting Point 9-12 °C [4]

Boiling Point 209-215 °C [4]

Density ~1.25 g/cm? [2][4]

Flash Point 87-88 °C [2][5]

Insoluble in water; soluble in
Solubility ethanol, ether, benzene, and [2]

acetone.[2]

Synthesis of 2-Chlorobenzaldehyde: Industrial and
Laboratory Approaches

The primary industrial route to 2-chlorobenzaldehyde involves the hydrolysis of 2-
chlorobenzal chloride (1-chloro-2-(dichloromethyl)benzene).[4][6] This precursor is itself
synthesized via the free-radical side-chain chlorination of 2-chlorotoluene.[6][7]

Caption: Industrial synthesis of 2-chlorobenzaldehyde.
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Experimental Protocol: Sulfuric Acid-Catalyzed
Hydrolysis of 1-Chloro-2-(dichloromethyl)benzene

This protocol details a common laboratory-scale synthesis of 2-chlorobenzaldehyde.
Materials:

e 1-Chloro-2-(dichloromethyl)benzene

» Concentrated sulfuric acid (98%)

 |ce-cold water

e Sodium carbonate solution (10% w/v)

» Diethyl ether (or other suitable extraction solvent)

e Anhydrous magnesium sulfate

¢ Round-bottom flask, reflux condenser, separatory funnel, distillation apparatus
Procedure:

« In a round-bottom flask equipped with a stirrer and a reflux condenser, cautiously add 250 g
of freshly distilled 1-chloro-2-(dichloromethyl)benzene to 500 g of concentrated sulfuric acid.

[8]

« Stir the mixture vigorously to form an emulsion. A significant amount of hydrogen chloride
gas will be evolved, which should be directed to a suitable gas trap.[8] The reaction is initially
exothermic, and the temperature may drop.

¢ Once the initial vigorous reaction subsides, gently heat the mixture to 30-40°C for
approximately 12 hours, or until the evolution of HCI ceases.[8]

o After cooling, pour the reaction mixture carefully onto a large volume of crushed ice/cold
water (approx. 3 liters).[8]

o Separate the oily layer of crude 2-chlorobenzaldehyde using a separatory funnel.
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e Wash the organic layer sequentially with cold water, 10% sodium carbonate solution (until
effervescence ceases), and finally with water again.[8]

e Dry the crude product over anhydrous magnesium sulfate.

 Purify the final product by vacuum distillation, collecting the fraction boiling at approximately
84°C/10 mmHg.[8]

The Reactive Landscape of 2-Chlorobenzaldehyde

The reactivity of 2-chlorobenzaldehyde is dominated by the interplay between its aldehyde
functionality and the chloro-substituted aromatic ring. It participates in a wide array of chemical
transformations, making it a versatile synthetic intermediate.[9][10]

Reactions at the Carbonyl Group

The aldehyde group is the primary site of reactivity, undergoing nucleophilic additions,
condensations, and redox reactions.

While more resistant to oxidation than benzaldehyde, 2-chlorobenzaldehyde can be oxidized
to 2-chlorobenzoic acid using strong oxidizing agents. A milder, more selective method involves
the use of magnesium ferrite (MgFe20a4) nanoparticles as a catalyst with an oxidant like oxone,
which can efficiently convert the corresponding alcohol to the aldehyde, demonstrating a
reversible pathway under controlled conditions.[11]

The aldehyde can be readily reduced to 2-chlorobenzyl alcohol using common reducing agents
such as sodium borohydride (NaBHa4) or lithium aluminum hydride (LiAIHa4).

2-Chlorobenzaldehyde is a valuable substrate for various condensation reactions that form
new carbon-carbon bonds.

e Knoevenagel Condensation: This reaction occurs between 2-chlorobenzaldehyde and an
active methylene compound, such as malononitrile or ethyl cyanoacetate, in the presence of
a weak base like piperidine.[3] The reaction is pivotal in synthesizing a,3-unsaturated
compounds. For instance, the reaction with malononitrile is the key step in the synthesis of
CS gas ((2-chlorobenzal)malononitrile), a common riot control agent.[4]
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Caption: Workflow for the Knoevenagel condensation.

e Cannizzaro Reaction: Lacking a-hydrogens, 2-chlorobenzaldehyde undergoes the
Cannizzaro reaction in the presence of a strong base (e.g., 50% KOH). This is a
disproportionation reaction where one molecule of the aldehyde is reduced to 2-chlorobenzyl
alcohol, and another is oxidized to potassium 2-chlorobenzoate.[12]

Reactions Involving the Aromatic Ring

The chlorine atom and the aldehyde group both influence the reactivity of the benzene ring.
The aldehyde group is deactivating and meta-directing for electrophilic aromatic substitution,
while the chlorine atom is deactivating but ortho-, para-directing. The interplay of these effects
can lead to complex product mixtures in substitution reactions.

Applications in Synthesis and Industry

2-Chlorobenzaldehyde is a cornerstone intermediate in the chemical industry, with
applications spanning pharmaceuticals, agrochemicals, and materials science.[13]

Pharmaceutical Synthesis

The compound is a vital precursor for numerous active pharmaceutical ingredients (APIs).[14]
Its structure is incorporated into various drug scaffolds. For example, it is used in the synthesis
of cloxacillin sodium, an antibiotic.[14] It also serves as a starting material for generating
libraries of dihydropyrimidine derivatives through multicomponent reactions like the Biginelli
reaction, which are explored for their therapeutic potential.

Agrochemicals

Beyond its most well-known application in the production of CS gas, 2-chlorobenzaldehyde is
a precursor for several pesticides.[4][14] It is used to synthesize acaricides (mite and tick
killers) such as clofentezine and flutenzine.[15]

Dyes and Pigments

The reactivity of 2-chlorobenzaldehyde makes it a useful building block for triphenylmethane
dyes and other related colorants.[2]
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Other Industrial Uses

It also finds application as a brightener in zinc electroplating processes, where its sulfonated
derivative is particularly effective.[13][14]

Safety and Handling

2-Chlorobenzaldehyde is a hazardous substance that requires careful handling. It is corrosive
and can cause severe skin burns and eye damage.[16][17] Inhalation may lead to irritation of
the respiratory tract.[16] It is combustible and should be kept away from heat, sparks, and open
flames.[5]

Personal Protective Equipment (PPE):

Eye Protection: Tightly fitting safety goggles and a face shield are mandatory.[17][18]

Hand Protection: Chemical-resistant gloves must be worn.[18]

Skin and Body Protection: A corrosion-proof suit or appropriate protective clothing is
necessary.[19]

Respiratory Protection: Use in a well-ventilated area or with a suitable respirator.[18]

Storage: Store in a cool, dry, well-ventilated area in tightly sealed containers.[2][19] It is
sensitive to moisture and light. The storage area should be equipped to contain spills.[19]

Conclusion

2-Chlorobenzaldehyde is a molecule of significant industrial and academic importance. Its
unique structural characteristics—a sterically hindered yet electronically activated carbonyl
group on a chlorinated benzene ring—endow it with a rich and versatile reactivity. This
reactivity has been harnessed for the synthesis of a vast array of valuable products, from life-
saving pharmaceuticals to essential agrochemicals and vibrant dyes. A thorough understanding
of its synthesis, reaction mechanisms, and safe handling protocols, as detailed in this guide, is
crucial for any scientist or researcher aiming to utilize this potent chemical building block to its
full potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b7760846#2-chlorobenzaldehyde-structure-and-
reactivity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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